Cas no 1283107-80-1 ((1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 1283107-80-1
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• MDL: MFCD16990736
• CID: 5099048
• PubChem ID: 50990455
• Update Time: 2026-03-03

(1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• MDL： MFCD16990736
• Inchi： 1S/C7H8F3NO2/c8-7(9,10)6-1-5(6,4(12)13)2-11-3-6/h11H,1-3H2,(H,12,13)/t5-,6-/m1/s1
• InChI Key： MGYCWFDCTCGUMV-PHDIDXHHSA-N
• SMILES： [C@@]12(C(O)=O)[C@@](C(F)(F)F)(C1)CNC2

Additional information on (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

Recent Advances in the Study of (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 1283107-80-1)

In recent years, (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 1283107-80-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative, characterized by its unique structural features and the presence of a trifluoromethyl group, has shown promising potential in drug discovery and development. The compound's rigid bicyclic scaffold and the electron-withdrawing nature of the trifluoromethyl group make it a valuable building block for the design of novel bioactive molecules.

Recent studies have focused on the synthesis and applications of this compound, particularly in the context of medicinal chemistry. The compound's ability to serve as a constrained amino acid analog has been exploited in the design of peptidomimetics and small molecule inhibitors. Researchers have reported its use in the development of modulators for various biological targets, including G protein-coupled receptors (GPCRs) and enzymes. The trifluoromethyl group, in particular, has been noted for its role in enhancing metabolic stability and influencing the pharmacokinetic properties of derived compounds.

A notable advancement in the field is the development of efficient synthetic routes for (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid. Recent publications have described asymmetric synthesis methods that yield the compound in high enantiomeric purity, which is critical for its application in chiral drug development. These synthetic approaches often involve key steps such as cyclopropanation and subsequent functionalization to introduce the trifluoromethyl group. The optimization of these synthetic pathways has significantly improved the accessibility of this compound for further research and development.

In addition to its synthetic utility, the biological activity of (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid and its derivatives has been a subject of investigation. Preliminary studies suggest that this compound may exhibit activity against certain neurological targets, making it a candidate for the treatment of disorders such as epilepsy and neuropathic pain. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic trifluoromethyl group, further enhances its potential as a central nervous system (CNS) drug candidate.

Looking ahead, the continued exploration of (1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is expected to yield further insights into its applications in drug discovery. Future research directions may include the development of novel derivatives with improved pharmacological profiles, as well as detailed mechanistic studies to elucidate its interactions with biological targets. The compound's unique structural and electronic properties position it as a valuable tool for advancing the field of chemical biology and pharmaceutical sciences.